Cas no 1258613-93-2 (5-(4-Carboxy-3-fluorophenyl)nicotinic acid)

• Product Name: 5-(4-Carboxy-3-fluorophenyl)nicotinic acid
• CAS No: 1258613-93-2
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 1024949
• PubChem ID: 53223821
• Update Time: 2025-04-20

5-(4-Carboxy-3-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Carboxy-3-fluorophenyl)nicotinic acid
• 5-(4-carboxy-3-fluorophenyl)pyridine-3-carboxylic acid
• 5-(4-Carboxy-3-fluorophenyl)nicotinicacid
• 3-Pyridinecarboxylic acid, 5-(4-carboxy-3-fluorophenyl)-
• AKOS015999265
• DTXSID40687879
• CS-0209294
• A889916
• 1258613-93-2
• BS-19975
• MFCD18085602

• MDL： MFCD18085602
• Inchi： 1S/C13H8FNO4/c14-11-4-7(1-2-10(11)13(18)19)8-3-9(12(16)17)6-15-5-8/h1-6H,(H,16,17)(H,18,19)
• InChI Key： HODASSBFEUUHHM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 261.04400
• Monoisotopic Mass: 261.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.28410